Cas no 94487-60-2 (4,7-Methano-1H-indene-1-carbonylchloride, octahydro-)

• Product Name: 4,7-Methano-1H-indene-1-carbonylchloride, octahydro-
• CAS No: 94487-60-2
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 798617
• PubChem ID: 45081785
• Update Time: 2025-04-19

4,7-Methano-1H-indene-1-carbonylchloride, octahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-1-carbonylchloride, octahydro-
• 4,7-Methanoindancarbonyl chloride, hexahydro- (7CI)
• CTK3I5918
• 94487-60-2
• Octahydro-1H-4,7-methanoindene-1-carbonyl chloride
• DTXSID30664851

• Inchi： 1S/C11H15ClO/c12-11(13)9-4-3-8-6-1-2-7(5-6)10(8)9/h6-10H,1-5H2
• InChI Key： XWCUZMFJCXUPQD-UHFFFAOYSA-N
• SMILES： ClC(C1CCC2C3CCC(C3)C21)=O

Computed Properties

• Exact Mass: 198.081
• Monoisotopic Mass: 198.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.6